Cas no 155271-32-2 (1H-Purine-2,6-dione,1,3-diethyl-3,7-dihydro-8-[2-(3-methoxyphenyl)ethenyl]-, (E)- (9CI))

• Product name: 1H-Purine-2,6-dione,1,3-diethyl-3,7-dihydro-8-[2-(3-methoxyphenyl)ethenyl]-, (E)- (9CI)
• CAS No: 155271-32-2
• MF: C₁₈H₂₀N₄O₃
• MW: 340.376403808594
• CID: 165008
• PubChem ID: 6448878

1H-Purine-2,6-dione,1,3-diethyl-3,7-dihydro-8-[2-(3-methoxyphenyl)ethenyl]-, (E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Purine-2,6-dione,1,3-diethyl-3,7-dihydro-8-[2-(3-methoxyphenyl)ethenyl]-, (E)- (9CI)
• 1,3-diethyl-8-[(E)-2-(3-methoxyphenyl)ethenyl]-7H-purine-2,6-dione
• SCHEMBL7283645
• 1H-Purine-2,6-dione, 3,7-dihydro-1,3-diethyl-8-(2-(3-methoxyphenyl)ethenyl)-, (E)-
• SCHEMBL7283640
• HRMJJJDGACABJM-MDZDMXLPSA-N
• (E)-1,3-Diethyl-8-(2-(3-methoxyphenyl)ethenyl)-3,7-dihydro-1H-purine-2,6-dione
• (E)-1,3-Diethyl-8-(3-methoxystyryl)xanthine
• 155271-32-2

• Inchi： InChI=1S/C18H20N4O3/c1-4-21-16-15(17(23)22(5-2)18(21)24)19-14(20-16)10-9-12-7-6-8-13(11-12)25-3/h6-11H,4-5H2,1-3H3,(H,19,20)/b10-9+
• InChI Key： HRMJJJDGACABJM-MDZDMXLPSA-N
• SMILES： COC1=CC=CC(/C=C/C2NC3C(N(C(N(CC)C=3N=2)=O)CC)=O)=C1

Computed Properties

• Exact Mass: 340.1537
• Monoisotopic Mass: 340.153541
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 78.5

Experimental Properties

• Density: 1.283
• Boiling Point: 587.5°Cat760mmHg
• Flash Point: 309.1°C
• Refractive Index: 1.647
• PSA: 78.53